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Compound of Interest

Compound Name: Fmoc-NH-PEG4-CH2CH2COOH

Cat. No.: B1673514 Get Quote

This guide provides critical safety, handling, and disposal information for Fmoc-NH-PEG4-
CH2CH2COOH (CAS: 557756-85-1), a bifunctional PEG derivative widely used in

bioconjugation, peptide synthesis, and drug delivery. Adherence to these protocols is essential

for ensuring a safe laboratory environment for researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Precautions
Fmoc-NH-PEG4-CH2CH2COOH is considered harmful if inhaled, in contact with skin, or if

swallowed[1]. While some safety data sheets suggest it is not a hazardous substance under

Regulation (EC) No. 1272/2008, it is crucial to handle it with care as the chemical, physical,

and toxicological properties have not been thoroughly investigated[2].

Summary of Hazards:
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Hazard Statement Description Precautionary Measures

H302 Harmful if swallowed.

Do not eat, drink, or smoke

when using this product. If

swallowed, call a poison center

or doctor. Rinse mouth.[3]

H315 Causes skin irritation.
Wear protective gloves. Wash

skin thoroughly after handling.

H319 Causes serious eye irritation.

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes.

H335
May cause respiratory

irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling this compound.

The following table outlines the recommended PPE.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Inspect

gloves before each use.

Skin and Body Protection
A buttoned lab coat must be

worn.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a chemical fume hood.

A dust respirator may be

necessary for handling the

solid form.

Minimizes inhalation of dust or

aerosols.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and ensure

laboratory safety.

Operational and Storage Plan:

Procedure Protocol

General Handling

Avoid all direct contact with the skin, eyes, and

clothing. Do not inhale dust or aerosols. Wash

hands thoroughly after handling.[4]

Storage

Keep the container tightly sealed and store at

-20°C, protected from light and heat.[5][6] Stock

solutions in DMSO are stable for up to one

month at -20°C or up to six months at -80°C.

Aqueous solutions should be prepared fresh

and are not recommended for storage beyond

one day.[7]
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Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Emergency Response Protocols:

Emergency First Aid / Spill Response

Spill Response

In case of a spill, evacuate the area. Wearing

full PPE, cover liquid spills with an inert

absorbent material. For solid spills, carefully

sweep up the material to avoid creating dust.

Place all contaminated materials in a sealed

container for disposal.[1][4]

Decontamination

Clean the spill area with an appropriate solvent

(e.g., ethanol) followed by a thorough wash with

soap and water.

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes and remove contaminated clothing.[1]

Eye Contact
Flush eyes with plenty of water for at least 15

minutes.[1]

Inhalation
Move the individual to fresh air. If breathing is

difficult, administer oxygen.[1]

Ingestion
Rinse mouth with water and contact a physician.

[1]

Disposal Plan
All materials contaminated with Fmoc-NH-PEG4-CH2CH2COOH, including unused product,

empty containers, and cleaning materials, must be treated as hazardous chemical waste.

Waste Disposal Protocol:
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Step Procedure

1. Collection
Collect waste in clearly labeled, sealed

containers.

2. Storage
Store waste containers in a designated, secure

area away from incompatible materials.

3. Disposal

Dispose of the waste in accordance with your

institution's and local environmental regulations.

Contact your Environmental Health and Safety

(EHS) department for specific disposal

procedures.[8]

4. Empty Containers

Triple-rinse empty containers with a suitable

solvent. The rinsate must be collected and

disposed of as hazardous waste. After rinsing,

the container can be disposed of as regular

waste.[8]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Fmoc-NH-PEG4-
CH2CH2COOH in a laboratory setting.
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Safe Handling Workflow for Fmoc-NH-PEG4-CH2CH2COOH
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Caption: Workflow for safe handling of Fmoc-NH-PEG4-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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